Cas no 1448076-36-5 (3-chloro-4-methyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide)

3-Chloro-4-methyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide is a specialized sulfonamide derivative featuring a trifluoromethyl-substituted pyrazole moiety. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research, owing to its unique structural properties. The presence of the chloro-methylbenzene and trifluoromethylpyrazole groups enhances its reactivity and binding affinity, making it suitable for applications in drug discovery and enzyme inhibition studies. Its well-defined molecular structure allows for precise modifications, facilitating the development of targeted bioactive molecules. The compound's stability under standard conditions ensures reliable handling in synthetic workflows. Researchers value this sulfonamide for its versatility in designing novel therapeutic and agrochemical agents.
3-chloro-4-methyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide structure
1448076-36-5 structure
Product Name:3-chloro-4-methyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide
CAS No:1448076-36-5
MF:C13H13ClF3N3O2S
MW:367.774430990219
CID:5761432
PubChem ID:71808068
Update Time:2025-05-27

3-chloro-4-methyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1448076-36-5
    • 3-chloro-4-methyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide
    • F6439-4872
    • 3-chloro-4-methyl-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]benzenesulfonamide
    • AKOS024562559
    • 3-chloro-4-methyl-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
    • Inchi: 1S/C13H13ClF3N3O2S/c1-9-2-3-10(8-11(9)14)23(21,22)18-5-7-20-6-4-12(19-20)13(15,16)17/h2-4,6,8,18H,5,7H2,1H3
    • InChI Key: AGLCRVBLYRAYAX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=CC(=C1)S(NCCN1C=CC(C(F)(F)F)=N1)(=O)=O

Computed Properties

  • Exact Mass: 367.0369100g/mol
  • Monoisotopic Mass: 367.0369100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 72.4Ų

3-chloro-4-methyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide Pricemore >>

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Additional information on 3-chloro-4-methyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide

Comprehensive Overview of 3-chloro-4-methyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 1448076-36-5)

3-chloro-4-methyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 1448076-36-5) is a specialized sulfonamide derivative with a unique molecular structure that combines a trifluoromethylpyrazole moiety with a chloro-methylbenzene backbone. This compound has garnered significant attention in the fields of medicinal chemistry and agrochemical research due to its potential applications as a bioactive intermediate. Researchers are particularly interested in its structure-activity relationship (SAR), which could lead to the development of novel therapeutic agents or crop protection chemicals.

The compound’s CAS number 1448076-36-5 serves as a critical identifier for regulatory and scientific documentation. Its molecular formula and weight are often queried in chemical databases, reflecting its relevance in high-throughput screening and drug discovery. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable scaffold for designing enzyme inhibitors. Recent studies have explored its potential in targeting inflammatory pathways, aligning with the growing demand for anti-inflammatory drugs in treating chronic diseases.

In the context of green chemistry, 3-chloro-4-methyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide has been evaluated for its synthetic efficiency and environmental impact. Researchers are optimizing catalytic methods to reduce waste generation during its production, addressing the sustainability concerns of the pharmaceutical industry. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

The compound’s pyrazole ring is a key structural feature, often associated with heterocyclic chemistry applications. Its electrophilic properties enable interactions with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). These attributes make it a candidate for precision medicine initiatives, where personalized therapeutics are tailored to individual genetic profiles. Searches for "pyrazole-based drug design" and "sulfonamide pharmacokinetics" frequently include references to this compound.

From a commercial perspective, CAS No. 1448076-36-5 is listed in chemical catalogs as a high-purity reference standard. Suppliers emphasize its analytical grade quality for HPLC and LC-MS applications, catering to quality control laboratories. The rise of AI-driven drug discovery platforms has further increased demand for such compounds, as they are used to train machine learning models for virtual screening.

In summary, 3-chloro-4-methyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide represents a convergence of innovative chemistry and practical applications. Its versatility in drug development and material science ensures its continued relevance in both academic and industrial settings. As research progresses, this compound may unlock new possibilities in targeted therapy and sustainable synthesis.

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